Cas no 12070-14-3 (Zirconium carbide)

• Product Name: Zirconium carbide
• CAS No: 12070-14-3
• MF: CZr
• MW: 103.234699249268
• CID: 48774
• PubChem ID: 24860376
• Update Time: 2025-11-02

Zirconium carbide Chemical and Physical Properties

Names and Identifiers

• Zirconium carbide
• Zirconiumcarbidemicronblackpowder
• Zirconium(IV) Carbide
• Zirconium Carbide,-325 Mesh
• ZIRCONIUM CARBIDE:
• Zirconiumcarbide(-Zr)
• zirconiumcarbide(zrc)
• ZRC A
• ZRC AX
• ZRC B
• methideylidynezirconium(IV)
• Sodium Fluoride (NaF) Sputtering Targets
• Zirconium carbide ZrC GRADE AX (H?gan?s)
• 12070-14-3
• Zirconium carbide ZrC GRADE B (H?gan?s)
• MFCD00049640
• Zirconium carbide ZrC GRADE A (H?gan?s)
• methanidylidynezirconium(1+)
• Zirconium carbide powder

• MDL： MFCD00049640
• Inchi： 1S/C.Zr/q-1;+1
• InChI Key： MHMXYYDKIQTOHA-UHFFFAOYSA-N
• SMILES： [Zr+]#[C-]

Computed Properties

• Exact Mass: 101.90500
• Monoisotopic Mass: 105.936004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Black solid
• Density: 6.73
• Melting Point: 3540°C
• Boiling Point: 5100°C
• Flash Point: °C
• Water Partition Coefficient: Soluble in concentrated sulfuric acid, hydrofluoric acid and nitric acid. Insoluble in water.
• PSA: 0.00000
• LogP: 0.08130
• Solubility: Decompose in water and dissolve in acid
• Sensitiveness: Sensitive to humidity

Zirconium carbide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228,H302,H312,H332
• Warning Statement： P210,P280
• Hazardous Material transportation number：UN 3178
• WGK Germany：3
• Hazard Category Code： R11;R20/21/22
• Safety Instruction： S16-S27-S33-S36/37/39
• RTECS：ZH7155000
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Risk Phrases：R11; R20/21/22
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：4.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zirconium carbide

Recent Advances in Zirconium Carbide (12070-14-3) Research: Applications and Innovations in Chemical Biomedicine

Zirconium carbide (ZrC, CAS: 12070-14-3) has emerged as a material of significant interest in the field of chemical biomedicine due to its exceptional mechanical, thermal, and chemical properties. Recent studies have explored its potential in various biomedical applications, including drug delivery systems, bioimaging, and tissue engineering. This research brief synthesizes the latest findings on ZrC, highlighting its unique attributes and the innovative methodologies employed to harness its capabilities.

One of the most notable advancements in ZrC research is its application in targeted drug delivery. A 2023 study published in Advanced Materials demonstrated that ZrC nanoparticles can be functionalized with biocompatible coatings to enhance their stability and reduce cytotoxicity. These nanoparticles exhibited high loading capacities for chemotherapeutic agents, enabling precise delivery to tumor sites while minimizing off-target effects. The study also reported improved pharmacokinetics and biodistribution profiles, suggesting ZrC's potential as a next-generation drug carrier.

In the realm of bioimaging, ZrC has shown promise as a contrast agent for multimodal imaging techniques. Researchers have developed ZrC-based nanocomposites that combine high X-ray attenuation with near-infrared fluorescence, allowing for enhanced resolution in both computed tomography (CT) and fluorescence imaging. A recent Nature Communications article highlighted the use of these nanocomposites in early cancer detection, where they achieved superior sensitivity and specificity compared to conventional contrast agents.

Tissue engineering is another area where ZrC is making strides. Its biocompatibility and mechanical strength make it an ideal candidate for scaffolds in bone regeneration. A 2024 study in Biomaterials detailed the fabrication of ZrC-reinforced hydrogels that mimic the mechanical properties of natural bone. These scaffolds supported osteoblast proliferation and differentiation, paving the way for their use in treating critical-sized bone defects. The study also noted the material's ability to degrade at a controlled rate, matching the pace of new tissue formation.

Despite these advancements, challenges remain in the widespread adoption of ZrC in biomedical applications. Issues such as long-term biocompatibility, scalable synthesis methods, and regulatory approvals need to be addressed. However, the ongoing research efforts, including those focusing on surface modification and hybrid material systems, are steadily overcoming these hurdles. The future of ZrC in chemical biomedicine looks promising, with potential breakthroughs on the horizon.

In conclusion, zirconium carbide (12070-14-3) is proving to be a versatile and innovative material in the chemical biomedicine field. Its applications in drug delivery, bioimaging, and tissue engineering underscore its potential to revolutionize medical treatments. As research continues to uncover new possibilities, ZrC is poised to become a cornerstone material in next-generation biomedical technologies.